Cas no 1806365-27-4 (4-(3-Chloro-2-oxopropyl)-3-methoxymandelic acid)

• Product Name: 4-(3-Chloro-2-oxopropyl)-3-methoxymandelic acid
• CAS No: 1806365-27-4
• MF: C₁₂H₁₃ClO₅
• MW: 272.681623220444
• CID: 4940225
• Update Time: 2025-05-22

4-(3-Chloro-2-oxopropyl)-3-methoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloro-2-oxopropyl)-3-methoxymandelic acid

• Inchi： 1S/C12H13ClO5/c1-18-10-5-8(11(15)12(16)17)3-2-7(10)4-9(14)6-13/h2-3,5,11,15H,4,6H2,1H3,(H,16,17)
• InChI Key： CTFGVYKKOPRYAH-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(C(C(=O)O)O)=CC=1OC)=O

Computed Properties

• Exact Mass: 272.0451512 g/mol
• Monoisotopic Mass: 272.0451512 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 83.8
• Molecular Weight: 272.68

Additional information on 4-(3-Chloro-2-oxopropyl)-3-methoxymandelic acid

Recent Advances in the Study of 4-(3-Chloro-2-oxopropyl)-3-methoxymandelic acid (CAS: 1806365-27-4)

The compound 4-(3-Chloro-2-oxopropyl)-3-methoxymandelic acid (CAS: 1806365-27-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of investigation has been the synthesis and structural modification of 4-(3-Chloro-2-oxopropyl)-3-methoxymandelic acid. Researchers have developed novel synthetic routes to improve the yield and purity of the compound, which is critical for its application in preclinical studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized product. These efforts have facilitated a deeper understanding of the compound's chemical properties and reactivity, paving the way for further derivatization and optimization.

In addition to its synthetic aspects, the biological activities of 4-(3-Chloro-2-oxopropyl)-3-methoxymandelic acid have been extensively studied. Recent in vitro and in vivo experiments have demonstrated its potential as an inhibitor of specific enzymatic pathways implicated in inflammatory and metabolic disorders. For instance, the compound has shown inhibitory effects on key enzymes involved in the production of pro-inflammatory mediators, suggesting its utility in the treatment of chronic inflammatory conditions. Furthermore, preliminary data indicate that it may modulate cellular signaling pathways associated with oxidative stress, offering a potential therapeutic strategy for diseases linked to redox imbalance.

The pharmacokinetic and pharmacodynamic properties of 4-(3-Chloro-2-oxopropyl)-3-methoxymandelic acid have also been a focus of recent research. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability as a drug candidate. Early findings suggest that the compound exhibits favorable bioavailability and stability, although further optimization may be required to enhance its therapeutic efficacy. These insights are crucial for guiding the development of formulations and dosing regimens in future clinical trials.

Another promising avenue of research involves the exploration of 4-(3-Chloro-2-oxopropyl)-3-methoxymandelic acid as a scaffold for the design of new chemical entities. By leveraging its core structure, researchers have synthesized a series of analogs with improved potency and selectivity. Structure-activity relationship (SAR) studies have identified key functional groups that contribute to its biological activity, enabling the rational design of next-generation compounds. This approach holds great potential for the discovery of novel therapeutics with enhanced efficacy and reduced side effects.

Despite these advancements, several challenges remain in the development of 4-(3-Chloro-2-oxopropyl)-3-methoxymandelic acid as a therapeutic agent. Issues such as scalability of synthesis, potential toxicity, and off-target effects need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the translation of research findings into clinical applications.

In conclusion, the recent studies on 4-(3-Chloro-2-oxopropyl)-3-methoxymandelic acid (CAS: 1806365-27-4) have provided valuable insights into its chemical and biological properties. Its potential as a therapeutic agent for inflammatory and metabolic disorders, coupled with its utility as a scaffold for drug design, underscores its importance in contemporary pharmaceutical research. Continued investigation and collaboration will be key to unlocking its full potential and bringing innovative treatments to patients.